3-Aminopropylphosphonic acid
3-Aminopropylphosphonic acid
(3-aminopropyl)phosphonic acid is a phosphonic acid in which the hydrogen attached to the phosphorus of phosphonic acid is substituted by a 3-aminopropyl group. It is a partial agonist of GABAB receptors. It has a role as a GABAB receptor agonist. It is a primary amino compound and a member of phosphonic acids. It derives from a phosphonic acid. It is a tautomer of a (3-aminopropyl)phosphonic acid zwitterion.
Brand Name:
Vulcanchem
CAS No.:
13138-33-5
VCID:
VC0111619
InChI:
InChI=1S/C3H10NO3P/c4-2-1-3-8(5,6)7/h1-4H2,(H2,5,6,7)
SMILES:
C(CN)CP(=O)(O)O
Molecular Formula:
C3H10NO3P
Molecular Weight:
139.09 g/mol
3-Aminopropylphosphonic acid
CAS No.: 13138-33-5
Reference Standards
VCID: VC0111619
Molecular Formula: C3H10NO3P
Molecular Weight: 139.09 g/mol
| CAS No. | 13138-33-5 |
|---|---|
| Product Name | 3-Aminopropylphosphonic acid |
| Molecular Formula | C3H10NO3P |
| Molecular Weight | 139.09 g/mol |
| IUPAC Name | 3-aminopropylphosphonic acid |
| Standard InChI | InChI=1S/C3H10NO3P/c4-2-1-3-8(5,6)7/h1-4H2,(H2,5,6,7) |
| Standard InChIKey | GSZQTIFGANBTNF-UHFFFAOYSA-N |
| SMILES | C(CN)CP(=O)(O)O |
| Canonical SMILES | C(C[NH3+])CP(=O)(O)[O-] |
| Description | (3-aminopropyl)phosphonic acid is a phosphonic acid in which the hydrogen attached to the phosphorus of phosphonic acid is substituted by a 3-aminopropyl group. It is a partial agonist of GABAB receptors. It has a role as a GABAB receptor agonist. It is a primary amino compound and a member of phosphonic acids. It derives from a phosphonic acid. It is a tautomer of a (3-aminopropyl)phosphonic acid zwitterion. |
| Synonyms | 3-aminopropylphosphonic acid aminopropylphosphonate, sodium salt |
| PubChem Compound | 97587 |
| Last Modified | Nov 11 2021 |
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